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Compound of Interest

Compound Name: 2,6-Dibromo-4-methoxyaniline

Cat. No.: B1268162

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
considerations for 2,6-Dibromo-4-methoxyaniline. Specific safety data for this compound is
limited. Therefore, this guide is based on available data for the compound and supplemented
with information from closely related substituted anilines. All laboratory work should be
conducted in accordance with institutional and regulatory safety protocols, and a thorough risk
assessment should be performed before handling this chemical.

Introduction

2,6-Dibromo-4-methoxyaniline is a substituted aniline derivative.[1] Due to the presence of
bromine atoms and a methoxy group on the aniline ring, this compound is of interest in
medicinal chemistry and organic synthesis. As with many aromatic amines, particularly
halogenated ones, it is prudent to handle 2,6-Dibromo-4-methoxyaniline with a high degree
of caution due to its potential toxicity.[2][3] This guide outlines the known properties, potential
hazards, and recommended safety procedures for handling this compound in a laboratory
setting.

Physical and Chemical Properties

Limited specific data is available for 2,6-Dibromo-4-methoxyaniline. The following table
summarizes the available information.
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Property Value Reference
CAS Number 95970-05-1 [1]
Molecular Formula C7H7Br2NO [1]
Molecular Weight 280.95 g/mol [1]
Appearance Pale yellow to brown solid [1]
Melting Point 81-83 °C [1]
Boiling Point 293.6 °C at 760 mmHg [1]
Sparingly soluble in water,
Solubility more soluble in organic [1]

solvents.

Hazard Identification and Classification

A specific Globally Harmonized System (GHS) classification for 2,6-Dibromo-4-

methoxyaniline is not readily available. However, based on the data for structurally similar

compounds such as 2,6-Dibromo-4-methylaniline and other brominated anilines, the following
hazards should be anticipated.[4][5][6]

Anticipated GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Toxic or harmful in contact with

Acute Toxicity, Dermal Category 3 or 4 )
skin.
Acute Toxicity, Inhalation Category 4 Harmful if inhaled.
Skin Corrosion/Irritation Category 2 Causes skin irritation.
Serious Eye Damage/Eye ) o
o Category 2 Causes serious eye irritation.
[rritation
Specific Target Organ Toxicity May cause respiratory
) Category 3 o
(Single Exposure) irritation.

Signal Word: Warning or Danger
Potential Health Effects:
 Inhalation: May cause respiratory tract irritation. Harmful if inhaled.[4][5]

o Skin Contact: Causes skin irritation. Toxic or harmful if absorbed through the skin.[4][6]
Repeated exposure can lead to significant health hazards through skin absorption.[6]

o Eye Contact: Causes serious eye irritation.[4][5]

 Ingestion: Harmful if swallowed.[4][5]

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the hazardous nature of substituted anilines, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following table outlines recommended
PPE for handling 2,6-Dibromo-4-methoxyaniline.
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Body Part Recommended Protection Rationale

Chemical safety goggles and a  Protects against dust particles

Eyes/Face )
face shield. and splashes.
Chemical-resistant gloves )
) o Prevents skin contact and
Skin (e.g., nitrile or neoprene), a lab ]
absorption.
coat, and closed-toe shoes.
A NIOSH-approved respirator
) with an appropriate cartridge Necessary for operations that
Respiratory )
for organic vapors and may generate dust or aerosols.

particulates.

Engineering Controls

» All work with 2,6-Dibromo-4-methoxyaniline must be performed in a certified chemical
fume hood to minimize inhalation exposure.[7]

e Ensure that a safety shower and eyewash station are readily accessible in the immediate
work area.[7]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[4] Wash hands
thoroughly after handling.[4]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5] Keep
away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Spill Management

In the event of a spill, follow these procedures:
o Evacuate: Evacuate non-essential personnel from the immediate area.

e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
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» Contain: Use an inert absorbent material like vermiculite or sand to contain the spill. Do not
use combustible materials.

o Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container
for hazardous waste disposal. Avoid generating dust.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

e Dispose: Dispose of all contaminated materials as hazardous waste according to institutional
and local regulations.

First Aid Measures

Immediate action is crucial in case of exposure.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[4]

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) _ . .
unconscious person. Seek immediate medical

attention.[4]

Disposal Considerations
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All waste containing 2,6-Dibromo-4-methoxyaniline must be treated as hazardous waste.[8] It
should be collected in a properly labeled, sealed container and disposed of through a licensed
chemical waste management facility. Under no circumstances should this chemical be
disposed of down the drain.
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Caption: A logical workflow for the safe handling of 2,6-Dibromo-4-methoxyaniline.
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Caption: Overview of potential hazards associated with 2,6-Dibromo-4-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268162#2-6-dibromo-4-methoxyaniline-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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